Cas no 2060026-70-0 (tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate)

Tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure incorporates both a protected amine (carbamate) and a hydroxyl group, enabling selective functionalization under mild conditions. The tert-butyloxycarbonyl (Boc) group provides stability during synthetic transformations while allowing facile deprotection when required. The piperidine scaffold enhances its utility in medicinal chemistry, serving as a precursor for bioactive molecules. The compound's balanced polarity ensures good solubility in common organic solvents, facilitating purification and handling. Its synthetic flexibility makes it a preferred choice for constructing complex nitrogen-containing heterocycles, particularly in drug discovery programs targeting CNS and cardiovascular therapeutics.
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate structure
2060026-70-0 structure
Product name:tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
CAS No:2060026-70-0
MF:C12H24N2O3
MW:244.330563545227
MDL:MFCD30497570
CID:4635467
PubChem ID:137698572

tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(2-hydroxyethyl)-N-3-piperidinyl-, 1,1-dimethylethyl ester
    • tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
    • MDL: MFCD30497570
    • Inchi: 1S/C12H24N2O3/c1-12(2,3)17-11(16)14(7-8-15)10-5-4-6-13-9-10/h10,13,15H,4-9H2,1-3H3
    • InChI Key: NLBBFJQLZMXRSC-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N(CCO)C1CCCNC1

tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-313167-10.0g
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
2060026-70-0 95%
10.0g
$2823.0 2023-02-26
Enamine
EN300-313167-1.0g
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
2060026-70-0 95%
1g
$0.0 2023-06-07
Enamine
EN300-313167-10g
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
2060026-70-0 95%
10g
$2823.0 2023-09-05
Enamine
EN300-313167-1g
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
2060026-70-0 95%
1g
$656.0 2023-09-05
A2B Chem LLC
AW32832-2.5g
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
2060026-70-0 95%
2.5g
$1390.00 2024-04-20
1PlusChem
1P01BVHC-100mg
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
2060026-70-0 95%
100mg
$334.00 2023-12-19
Aaron
AR01BVPO-1g
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
2060026-70-0 95%
1g
$927.00 2025-02-09
A2B Chem LLC
AW32832-250mg
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
2060026-70-0 95%
250mg
$378.00 2024-04-20
A2B Chem LLC
AW32832-1g
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
2060026-70-0 95%
1g
$726.00 2024-04-20
1PlusChem
1P01BVHC-5g
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
2060026-70-0 95%
5g
$2414.00 2023-12-19

Additional information on tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate

Recent Advances in the Study of tert-Butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate (CAS: 2060026-70-0)

The compound tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate (CAS: 2060026-70-0) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the significance of tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features, including the piperidine ring and the carbamate moiety, make it a valuable scaffold for the design of novel therapeutics. Researchers have explored its utility in the development of central nervous system (CNS) agents, given its ability to modulate neurotransmitter systems.

One of the key advancements in the study of this compound is its role in the synthesis of sigma receptor ligands. Sigma receptors are implicated in various neurological disorders, including schizophrenia, depression, and neuropathic pain. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate exhibit high affinity for sigma-1 receptors, suggesting their potential as therapeutic agents for CNS disorders.

In addition to its pharmacological applications, recent research has also focused on optimizing the synthetic routes for tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate. A team of chemists reported a novel, high-yield synthesis method in Organic Process Research & Development, which reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate large-scale production and further exploration of its derivatives.

Another area of interest is the compound's potential in cancer therapy. Preliminary studies have shown that certain derivatives of tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate exhibit cytotoxic effects against specific cancer cell lines. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the need for further investigation into its mechanisms of action and potential as an anticancer agent.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through rigorous preclinical studies. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological properties and the development of targeted delivery systems.

In conclusion, tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate (CAS: 2060026-70-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are expected to uncover new applications and improve its efficacy and safety profile, paving the way for its eventual clinical use.

Recommend Articles

Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd